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Compound of Interest

Compound Name: 3-Ethyl-1,2-dithi-4-ene

Cat. No.: B15417283

An In-depth Technical Guide to 3-Vinyl-1,2-dithiacyclohex-4-ene

It is highly probable that the requested compound, "3-Ethyl-1,2-dithi-4-ene," is a typographical
error. This guide focuses on the closely related and well-documented compound, 3-Vinyl-1,2-
dithiacyclohex-4-ene (CAS Number: 62488-52-2), which is also known by its synonym, 3-
Ethenyl-1,2-dithi-4-ene.

This document provides a comprehensive overview of 3-Vinyl-1,2-dithiacyclohex-4-ene, a
naturally occurring organosulfur compound. It is intended for researchers, scientists, and
professionals in the fields of chemistry, pharmacology, and drug development. This guide
details its chemical and physical properties, outlines its natural formation, discusses its known
biological activities, and provides insights into its potential applications.

Chemical and Physical Properties

3-Vinyl-1,2-dithiacyclohex-4-ene is a volatile, sulfur-containing heterocyclic compound.[1][2][3]
It is one of the key organosulfur compounds that arises from the decomposition of allicin, the
primary bioactive compound in crushed garlic.[1]

Table 1: Chemical Identifiers and Physical Properties of 3-Vinyl-1,2-dithiacyclohex-4-ene
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Property Value Source

CAS Number 62488-52-2 --INVALID-LINK--

Molecular Formula C6H8S2 --INVALID-LINK--

Molecular Weight 144.26 g/mol --INVALID-LINK--
3-ethenyl-3,6-dihydro-1,2-

IUPAC Name o --INVALID-LINK--
dithiine
3-Ethenyl-1,2-dithi-4-ene, 3-

Synonyms Vinyl-1,2-dithi-4-ene, 3-Vinyl- --INVALID-LINK--

3,6-dihydro-1,2-dithiine

Boiling Point (estimated)

203 °C

~-INVALID-LINK--[4]

XLogP3-AA (Computed)

2.0

~-INVALID-LINK--[4]

Table 2: Spectroscopic Data for 3-Vinyl-1,2-dithiacyclohex-4-ene

Spectroscopic Data

Description

Source

Mass Spectrometry (GC-MS)

Electron ionization mass

spectrum available.

~-INVALID-LINK--[5]

13C NMR

Spectral data available for the
related isomer 3-Vinyl-4H-1,2-
dithiin.

~-INVALID-LINK--[6]

Experimental Protocols
Formation from Garlic

3-Vinyl-1,2-dithiacyclohex-4-ene, along with its isomer 2-vinyl-4H-1,3-dithiin, is not directly

present in intact garlic cloves. It is formed when garlic is crushed or cut, releasing the enzyme

allinase which acts on the substrate alliin to form allicin.[1][7] Allicin is unstable and, in the

presence of oil or organic solvents, undergoes a cascade of reactions to form a variety of

organosulfur compounds, including vinyldithiins.[1][7]
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The formation of vinyldithiins is a result of the Diels-Alder dimerization of thioacrolein, a
decomposition product of allicin.[1]

Experimental Workflow: Optimized Extraction of Vinyldithiins from Garlic

An optimized protocol for the extraction of vinyldithiins from garlic involves the maceration of
crushed garlic in an edible oil.[7] The yield of 1,2- and 1,3-vinyldithiins can be enhanced by the
application of microwaves and the absence of stirring.[7] The vinyldithiins can then be extracted
from the oil phase using acetonitrile, followed by analysis and quantification via RP-HPLC with
UV detection.[7]

Caption: Workflow for the optimized extraction of vinyldithiins from garlic.

Biological Activity and Signaling Pathways

While specific studies on the biological activity and signaling pathways of isolated 3-Vinyl-1,2-
dithiacyclohex-4-ene are limited, the broader class of garlic-derived organosulfur compounds
has been extensively studied. These compounds are known to possess a wide range of
therapeutic properties.[8][9][10][11][12]

General Biological Activities of Garlic Organosulfur Compounds:

» Anticancer Effects: Garlic organosulfur compounds have been shown to inhibit the activation
of carcinogens, enhance detoxification processes, induce cell cycle arrest (primarily in the
G2/M phase), and stimulate the mitochondrial apoptotic pathway.[8][9][10]

o Cardioprotective Effects: Vinyldithiins have demonstrated the ability to significantly reduce
platelet aggregation, which may contribute to a lower risk of myocardial infarction and
ischemic stroke.[1]

o Antimicrobial Properties: While allicin is a potent antimicrobial agent, vinyldithiins themselves
have been reported to lack antimicrobial activity.[13]

o Anti-inflammatory and Immunomodulatory Effects: Garlic and its organosulfur constituents
can modulate the immune system by affecting immune cell proliferation and cytokine
expression.[12]
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Signaling Pathway: Formation of Vinyldithiins from Allicin

The formation of 3-Vinyl-1,2-dithiacyclohex-4-ene is a key part of the chemical transformations
that occur in crushed garlic. This pathway is initiated by the enzymatic conversion of alliin to
allicin, which then decomposes to form various sulfur compounds.

Alliinase
(from crushed garlic)
Enzymatic Conversion

Allicin Decomposition Diels-Alder Dimerization _ R8BI PR E 6/ 6315 €80 (RS

2-Vinyl-4H-1,3-dithiin

Click to download full resolution via product page

Caption: Biosynthetic pathway of vinyldithiins from alliin in crushed garlic.

Conclusion

3-Vinyl-1,2-dithiacyclohex-4-ene is a significant organosulfur compound derived from garlic with
interesting chemical properties and potential, though largely unexplored, biological activities.
While its direct therapeutic applications are yet to be fully elucidated, its role as a
transformation product of allicin places it within the broader context of the health benefits
associated with garlic consumption. Further research is warranted to isolate and characterize
this compound more thoroughly and to investigate its specific pharmacological effects and
mechanisms of action. This will be crucial for unlocking its full potential in drug development
and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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